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Compound of Interest

Compound Name: 1-(Benzyloxy)-2-bromo-4-fluorobenzene

CAS No.: 660842-05-7

Cat. No.: B1288754

Get Quote

In the landscape of modern medicinal chemistry and materials science, the strategic design of molecular

building blocks is paramount. Halogenated aromatic compounds, particularly those featuring multiple,

distinct reactive sites, offer a versatile platform for constructing complex molecular architectures. 1-
(Benzyloxy)-2-bromo-4-fluorobenzene and its isomers are exemplary of such strategic intermediates. The

unique arrangement of a benzyloxy protecting group, a reactive bromo-substituent, and a metabolically

robust fluoro-substituent provides a powerful tool for synthetic chemists.

This technical guide offers a comprehensive exploration of this chemical entity, focusing on the well-

documented isomer 4-(Benzyloxy)-1-bromo-2-fluorobenzene (CAS: 185346-79-6) as a representative model

for this class of compounds. We will delve into its physicochemical properties, plausible synthetic pathways

with mechanistic insights, key chemical transformations, and its applications as a precursor to novel

therapeutics and advanced materials. The principles and protocols discussed herein are broadly applicable

to its structural isomers, providing a foundational understanding for researchers in the field.

Core Physicochemical and Spectroscopic Profile
A thorough understanding of a compound's physical and analytical characteristics is the bedrock of its

effective use in synthesis. While detailed spectroscopic data is not always available in public repositories, a

profile can be constructed from supplier data and predictive analysis based on its structural motifs.[1][2]

Physicochemical Properties
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The key identifiers and physical properties of 4-(Benzyloxy)-1-bromo-2-fluorobenzene are summarized

below for rapid reference.[1]

Property Value Source(s)

CAS Number 185346-79-6 [1][3][4]

Molecular Formula C₁₃H₁₀BrFO [1][4][5]

Molecular Weight 281.12 g/mol [1][2][5]

IUPAC Name
1-Bromo-2-fluoro-4-

(phenylmethoxy)benzene
[1]

Appearance White to off-white solid [1][2][4]

Melting Point 31.0 - 37.0 °C [1][2][4]

Purity ≥97.5% [2][4]

Spectroscopic Characterization (Expected)
Unambiguous structural confirmation is critical. While specific spectra must be acquired by the end-user, the

expected data based on the structure are as follows:

¹H NMR Spectroscopy: The proton NMR spectrum is anticipated to display characteristic signals for the

aromatic protons on both the fluorobromophenyl and benzyl rings.[2] A key diagnostic signal would be a

singlet for the benzylic methylene (-CH₂-) protons, typically appearing around 5.0-5.2 ppm.[2][6]

¹³C NMR Spectroscopy: The carbon spectrum should reveal 13 distinct signals. The chemical shifts of the

carbons on the substituted phenyl ring will be significantly influenced by the electronic effects of the three

different substituents (benzyloxy, bromo, fluoro).[2][6]

Mass Spectrometry (MS): The mass spectrum is expected to exhibit a distinctive molecular ion peak

cluster due to the natural isotopic abundance of bromine (⁷⁹Br and ⁸¹Br in an approximate 1:1 ratio).[2]

High-resolution mass spectrometry (HRMS) would confirm the elemental composition. Fragmentation

would likely involve the cleavage of the benzyl group, leading to a prominent fragment ion.[2][6]

Synthesis: A Strategic Two-Step Approach
The most common and logical synthesis of this scaffold involves a two-step process: a Williamson ether

synthesis to install the benzyloxy protecting group, followed by a regioselective electrophilic bromination.[7]

This route is efficient and allows for control over the final substitution pattern.
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Plausible Synthetic Workflow

Step 1: Williamson Ether Synthesis

Step 2: Electrophilic Bromination
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Brominating Agent
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Caption: A generalized workflow for the synthesis of the title compound.

Detailed Experimental Protocol: Synthesis
Causality: This protocol is designed for high regioselectivity. The Williamson ether synthesis is a robust

method for forming the ether linkage. For the second step, N-Bromosuccinimide (NBS) is chosen as the

brominating agent because it is often more selective and easier to handle than molecular bromine,

minimizing over-bromination side products.[7] The benzyloxy group is a strong ortho-, para-director; since

the para position is blocked by the fluorine, bromination is directed to the ortho position.[7]

Step 1: Synthesis of 1-(Benzyloxy)-4-fluorobenzene[7][8]

To a solution of 4-fluorophenol (1.0 eq.) in an anhydrous polar aprotic solvent like DMF, add a base such

as potassium carbonate (K₂CO₃, 1.5 eq.).

Stir the suspension at room temperature for 15-30 minutes to facilitate the formation of the phenoxide.

Add benzyl bromide (1.1 eq.) dropwise to the mixture.
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Heat the reaction to 60-70 °C and monitor its progress by thin-layer chromatography (TLC).

Upon completion (typically 4-6 hours), cool the reaction to room temperature and quench by pouring it

into cold water.

Extract the product into an organic solvent (e.g., ethyl acetate), wash the combined organic layers with

water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

Step 2: Synthesis of 4-(Benzyloxy)-1-bromo-2-fluorobenzene[7][8]

Dissolve the 1-(benzyloxy)-4-fluorobenzene (1.0 eq.) from Step 1 in a suitable solvent like acetonitrile

(CH₃CN) or carbon tetrachloride (CCl₄) in a flask protected from light.

Add N-bromosuccinimide (NBS, 1.05 eq.) in one portion.

Stir the reaction mixture at room temperature for 8-12 hours, monitoring by TLC until the starting material

is consumed.

Upon completion, filter off the succinimide byproduct.

Wash the filtrate sequentially with saturated aqueous sodium thiosulfate, saturated aqueous sodium

bicarbonate, and brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

Purify the crude product by column chromatography on silica gel (e.g., hexane/ethyl acetate eluent) or

recrystallization to yield the final product as a white solid.

Chemical Reactivity: A Hub for Cross-Coupling
The synthetic utility of 1-(benzyloxy)-2-bromo-4-fluorobenzene is dominated by the reactivity of the

carbon-bromine bond. In palladium-catalyzed cross-coupling reactions, the C-Br bond is significantly more

reactive than the highly stable C-F bond.[9] This chemoselectivity is a powerful feature, allowing for precise

modification at the bromine-substituted position while retaining the fluorine atom, which is often desirable for

modulating the pharmacokinetic properties of a final drug candidate.[1][9]

Key Reaction 1: Suzuki-Miyaura Cross-Coupling
The Suzuki-Miyaura reaction is a cornerstone of modern organic synthesis, used to form C-C bonds,

particularly in the creation of biaryl structures common in pharmaceuticals.[10][11] This compound is an

excellent substrate for coupling with a wide range of aryl- and heteroarylboronic acids.[10]
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Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.[11]

Detailed Experimental Protocol: Suzuki-Miyaura Coupling[9][10]

To a flame-dried Schlenk flask, add 4-(benzyloxy)-1-bromo-2-fluorobenzene (1.0 eq.), the desired

arylboronic acid (1.2 eq.), and a base such as potassium carbonate (K₂CO₃, 2.0 eq.).

Evacuate and backfill the flask with an inert gas (e.g., argon) three times.

Under a positive pressure of argon, add the palladium catalyst, such as

Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 0.03 eq.).

Add a degassed solvent system, typically a mixture of toluene and water (e.g., 4:1 ratio).

Heat the reaction mixture to 90 °C and stir vigorously under the inert atmosphere for 12-24 hours. Monitor

progress by TLC.

Upon completion, cool the reaction to room temperature, dilute with water, and extract with ethyl acetate.
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Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under

reduced pressure.

Purify the crude product by column chromatography on silica gel.

Key Reaction 2: Buchwald-Hartwig Amination
The Buchwald-Hartwig amination is an indispensable tool for forming C-N bonds, enabling the synthesis of

aryl amines which are ubiquitous in biologically active molecules.[12][13] This reaction allows for the

coupling of the bromo-substituted scaffold with a diverse range of primary and secondary amines.[12][14]

Catalytic Cycle:

Pd(0)L
(Active Catalyst)

Ar-Pd(II)(Br)L

 Oxidative
 Addition 

[Ar-Pd(II)(NR₂')L]⁻

 Amine Coordination
 & Deprotonation 

 Reductive
 Elimination 

Ar-NR₂'
(Product)

Ar-Br
(Substrate) HNR₂' Base

(e.g., NaOt-Bu)
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Caption: A simplified catalytic cycle for the Buchwald-Hartwig amination.[12][15]

Detailed Experimental Protocol: Buchwald-Hartwig Amination[12]

To an oven-dried Schlenk flask, add 4-(benzyloxy)-1-bromo-2-fluorobenzene (1.0 eq.), the desired amine

(1.2 eq.), a suitable phosphine ligand (e.g., XPhos, 2 mol%), and a strong, non-nucleophilic base (e.g.,

sodium tert-butoxide, NaOt-Bu, 1.4 eq.).
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Seal the flask and purge with an inert gas (e.g., argon) for 15 minutes.

Under positive argon pressure, add the palladium source (e.g., Pd(OAc)₂, 1 mol%) and an anhydrous

solvent such as toluene or dioxane.

Place the flask in a preheated oil bath at 100 °C and stir the mixture vigorously.

Monitor the reaction's progress by TLC or GC-MS.

Once complete, cool the mixture to room temperature and dilute with ethyl acetate.

Filter the mixture through a pad of celite to remove insoluble salts.

Wash the filtrate with water and brine, dry the organic layer over anhydrous Na₂SO₄, and concentrate.

Purify the crude product by column chromatography.

Applications in Drug Discovery and Materials Science
While 1-(benzyloxy)-2-bromo-4-fluorobenzene itself is not documented as a biologically active agent, its

value lies in its role as a versatile intermediate.[1]

Medicinal Chemistry: The biaryl and aryl amine scaffolds produced from this intermediate are central to

many drug discovery programs. The fluorine atom is often incorporated to improve metabolic stability,

lipophilicity, and binding affinity of drug candidates.[1][10] The benzyloxy group serves as a protecting

group for a phenol, which itself is a key pharmacophoric feature in many drugs and can be revealed in a

late-stage deprotection step.[10]

Materials Science: Fluorinated biaryl structures derived from this building block can serve as precursors

to advanced materials such as liquid crystals and organic light-emitting diodes (OLEDs).[1]

Safety and Handling
A specific Safety Data Sheet (SDS) for 1-(benzyloxy)-2-bromo-4-fluorobenzene is not readily available in

public databases.[16] Therefore, handling precautions must be based on the known hazards of structurally

similar halogenated aromatic compounds.[16]

Primary Hazards: The compound is expected to cause skin and eye irritation and may cause respiratory

irritation upon inhalation.[16]

Personal Protective Equipment (PPE): Always handle this chemical in a certified chemical fume hood.

Standard PPE, including chemical safety goggles, a lab coat, and nitrile gloves, is mandatory.[16]
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Storage: Store in a cool, dry, well-ventilated area away from strong oxidizing agents.[16]

Spills and Disposal: In case of a small spill, absorb the material with an inert substance (e.g., vermiculite)

and place it in a sealed container for disposal.[17] All waste must be treated as hazardous and disposed

of according to institutional and local regulations.[16]

Conclusion
1-(Benzyloxy)-2-bromo-4-fluorobenzene and its isomers are highly valuable and reactive intermediates in

organic synthesis. The trifunctional nature of the scaffold, characterized by the chemoselective reactivity of

the C-Br bond, provides a reliable and strategic platform for accessing complex molecular targets. Its utility

in palladium-catalyzed cross-coupling reactions makes it a key building block for the synthesis of diverse

biaryl and aryl amine structures, which are of significant interest in the pharmaceutical and materials

science sectors. A thorough understanding of its synthesis, reactivity, and handling is essential for any

researcher aiming to leverage its full synthetic potential.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment?
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